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Compound of Interest

4-Bromo-2-methylbenzenesulfonyl
Compound Name:
chloride

Cat. No.: B051797

An In-depth Technical Guide to the Physical Properties of 4-Bromo-2-methylbenzenesulfonyl
Chloride

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chemical reagents is paramount for their effective and safe
utilization. This guide provides a detailed overview of the physical properties of 4-Bromo-2-
methylbenzenesulfonyl chloride, a key intermediate in organic synthesis.

Core Physical and Chemical Identifiers

4-Bromo-2-methylbenzenesulfonyl chloride, with CAS number 139937-37-4, is a sulfonyl
chloride derivative of a substituted aromatic compound.[1][2][3] It is primarily utilized in
synthetic organic chemistry, for instance, in the preparation of N-acetyl-2-
carboxybenzenesulfonamides which act as cyclooxygenase-2 (COX-2) inhibitors.[2]

Quantitative Physical Properties

The physical characteristics of 4-Bromo-2-methylbenzenesulfonyl chloride are summarized
in the table below. These properties are crucial for determining appropriate storage, handling,
and reaction conditions.
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Property Value Source(s)
Molecular Formula C7HeBrClO2S [1112][3]
Molecular Weight 269.54 g/mol [1][3]
Melting Point 62-67 °C [11[2]
Boiling Point 164 °C at 15 mmHg [2]

Density (Predicted) 1.700 + 0.06 g/cm?3 [2]
Appearance White crystalline solid [1112114]
Sensitivity Moisture sensitive [2]

Storage Temperature 2-8°C under inert gas [2]

Experimental Protocols

Detailed experimental procedures for the determination of all physical properties are not readily
available in the public domain. However, standard analytical techniques are employed.

Melting Point Determination (General Protocol)

The melting point of a crystalline solid like 4-Bromo-2-methylbenzenesulfonyl chloride is a
key indicator of its purity and is typically determined using a melting point apparatus.

o Sample Preparation: A small, dry sample of the crystalline compound is finely crushed and
packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed in the heating block of a melting point
apparatus.

o Heating and Observation: The sample is heated at a controlled rate. The temperature at
which the substance first begins to melt and the temperature at which the last solid particle
liquefies are recorded. This range is reported as the melting point. For a pure substance, this
range is typically narrow.

Chemical Reactivity and Applications
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4-Bromo-2-methylbenzenesulfonyl chloride is a reactive compound, primarily used as a
sulfonylating agent in organic synthesis.[5] The sulfonyl chloride functional group is a potent
electrophile, readily undergoing nucleophilic substitution reactions.[4]

A principal application is its reaction with primary or secondary amines to form stable
sulfonamides.[5] This reaction is fundamental in the synthesis of various biologically active
molecules.[6]
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Caption: Synthesis of a sulfonamide from 4-Bromo-2-methylbenzenesulfonyl chloride.

Safety and Handling

4-Bromo-2-methylbenzenesulfonyl chloride is classified as a hazardous substance, causing
severe skin burns and eye damage, and is harmful if swallowed.[1][2] It should be handled with
appropriate personal protective equipment, including gloves, eye protection, and a face shield,
in a well-ventilated area or fume hood.[4] Due to its moisture sensitivity, it should be stored
under an inert atmosphere.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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